2-(2-Bromo-3,4-dimethoxyphenyl)ethanamine;hydrochloride

• IUPAC Name: 2-(2-bromo-3,4-dimethoxyphenyl)ethanamine;hydrochloride
• InChI: InChI=1S/C10H14BrNO2.ClH/c1-13-8-4-3-7(5-6-12)9(11)10(8)14-2;/h3-4H,5-6,12H2,1-2H3;1H
• InChI Key: UTJPAJDHLVOQLF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1)CCN)Br)OC.Cl
• Molecular Formula: C10H15BrClNO2
• Molecular Weight: 296.59 g/mol
• CAS RN: 104113-73-7

Description

The compound “2-(2-Bromo-3,4-dimethoxyphenyl)ethanamine;hydrochloride” belongs to the class of organic compounds known as dimethoxybenzenes. These are organic aromatic compounds containing a monocyclic benzene moiety carrying exactly two methoxy groups. The molecular formula of the compound is C10H15BrClNO2.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, one of the earliest syntheses of DMPEA (then referred to as “homoveratrylamine”) was that of Pictet and Finkelstein, who made it in a multi-step sequence starting from vanillin. A similar sequence was subsequently reported by Buck and Perkin. A much shorter synthesis is given by Shulgin and Shulgin.

Molecular Structure Analysis

The molecular structure of the compound can be represented as follows: C10H15BrClNO2. The average mass of the molecule is 296.589 Da and the monoisotopic mass is 294.997467 Da.

Scientific Research Applications

Metabolism and Identification

• In vivo Metabolism Studies : Research on the metabolism of related compounds, such as 4-bromo-2,5-dimethoxyphenethylamine (2C-B), in rats has identified various metabolites, suggesting complex metabolic pathways. These studies involve enzymatic hydrolysis and analysis by gas chromatography-mass spectrometry, highlighting the compound's deamination and subsequent transformations (Kanamori, Inoue, Iwata, Ohmae, & Kishi, 2002).

• Identification and Synthesis : Efforts to confirm the identity of similar compounds and their analogs through analytical techniques and synthesis reveal insights into their chemical structure and potential psychoactive effects. Techniques such as nuclear magnetic resonance spectroscopy, liquid chromatography, and high-resolution mass spectrometry are utilized for these purposes (Power, Kavanagh, O'Brien, Barry, Twamley, Talbot, Dowling, & Brandt, 2015).

Toxicological Analysis

• Severe Intoxication Analysis : High-performance liquid chromatography with tandem mass spectrometry (HPLC-MS/MS) methods have been developed for the detection and quantification of related compounds in cases of severe intoxication. Such studies provide critical information for understanding the toxicological profiles of these substances (Poklis, Nanco, Troendle, Wolf, & Poklis, 2014).

Structural and Chemical Analysis

• Pyrolysis Product Identification : Research into the pyrolysis products of new psychoactive substances (NPS) like 2-amino-1-(4-bromo-2,5-dimethoxyphenyl)ethanone hydrochloride (bk-2C-B) and its iodo analogue bk-2C-I has been conducted to understand the stability and potential degradation products under heat exposure. This knowledge is crucial for identifying risks associated with the inhalation of these substances (Texter, Waymach, Kavanagh, O'Brien, Talbot, Brandt, & Gardner, 2018).

Legal and Regulatory Perspectives

• Legal Classifications and Concerns : The legal classification and control of synthetic phenethylamines, including detailed discussions on compounds like 2C-B and its derivatives, have been subject to review. These discussions encompass chemistry, availability, pharmacology, and toxicology, alongside reported intoxication cases and legislative status, providing a comprehensive view of their societal impact (Papoutsis, Nikolaou, Stefanidou, Spiliopoulou, & Athanaselis, 2014).